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Compound of Interest

Compound Name: Erucyl alcohol

Cat. No.: B1231324 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Relative

Safety Profiles of Common Fatty Alcohols

In the pursuit of safer chemical alternatives in research and drug development, a thorough

understanding of the inherent hazards of all substances is paramount. This guide provides a

comparative hazard assessment of erucyl alcohol against three common fatty alcohol

alternatives: cetyl alcohol, stearyl alcohol, and oleyl alcohol. The assessment is framed within

the GreenScreen® for Safer Chemicals methodology, a globally recognized tool for chemical

hazard assessment.

Due to significant data gaps for erucyl alcohol across numerous toxicological endpoints, a

formal GreenScreen Benchmark score cannot be assigned. However, by compiling available

data for erucyl alcohol and its alternatives, this guide offers a preliminary comparison to

inform safer chemical selection.

Comparative Hazard Data Summary
The following table summarizes the available hazard information for erucyl alcohol and its

alternatives across the 18 hazard endpoints evaluated in a GreenScreen assessment. The data

has been compiled from Safety Data Sheets (SDS) and other available toxicological resources.

"No data available" indicates that no information was found for that specific endpoint.
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GreenScreen®
Hazard
Endpoint

Erucyl Alcohol Cetyl Alcohol
Stearyl
Alcohol

Oleyl Alcohol

Human Health -

Group I

Carcinogenicity
No data

available[1]

No data

available[2]
Not classified[3]

No information

available[4]

Mutagenicity &

Genotoxicity

No data

available[1]
No data available Not classified[3]

No information

available

Reproductive

Toxicity

No data

available[1]
No data available Not classified[3]

No information

available[5]

Developmental

Toxicity
No data available No data available

No data

available[3]

No information

available

Endocrine

Activity
No data available No data available

Does not contain

an endocrine

disruptor at ≥

0.1%

Potential

endocrine

disrupting

compound[6]

Human Health -

Group II

Acute Toxicity

(oral)

No data

available[1]

LD50 > 5000

mg/kg (rat)[7]

LD50 > 5g/kg

(Rat, Oral)[3]

Accidental

ingestion may be

damaging[8]

Systemic

Toxicity/Organ

Effects (single

dose)

No data

available[1]

May cause

respiratory

irritation[9]

Not classified[3]

Overexposure

causes nervous

system

symptoms[8]

Neurotoxicity

(single dose)
No data available

No information

was located
No data available

Inhalation may

cause

drowsiness and

dizziness[8]
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Human Health -

Group II*

Systemic

Toxicity/Organ

Effects (repeated

dose)

No data

available[1]
No data available No data available No data available

Neurotoxicity

(repeated dose)
No data available No data available No data available No data available

Respiratory

Sensitization

No data

available[1]
No data available Not classified[3]

No information

available

Skin

Sensitization

No data

available[1]
No data available Not classified[3]

No information

available[4]

Environmental

Toxicity & Fate

Acute Aquatic

Toxicity

No data

available[1]

May cause long

lasting harmful

effects to aquatic

life[10]

LC50 > 10000

mg/l (Fish);

EC50: 1666 mg/l

(Daphnia); EC50:

235 mg/l (Algae)

[3]

Very toxic to

aquatic

organisms[4][8]

Chronic Aquatic

Toxicity

No data

available[1]
No data available No data available No data available

Persistence
No data

available[1]

Readily

biodegradable[2]

Readily

biodegradable in

water[3]

No information

available

Bioaccumulation
No data

available[1]

log Pow =

6.65[2]

Bioaccumulation

is not expected

to occur[3]

No information

available

Physical Hazards

Flammability Combustible[11]

[12]

Combustible

solid[9]

May be

combustible at

Combustible[8]
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high

temperatures[3]

Reactivity
No data

available[1]

Avoid contact

with strong

oxidizers[9]

Reacts with

strong acids and

strong

oxidants[13]

Incompatible with

acids and

oxidizing

agents[4]

Experimental Protocols
The GreenScreen® for Safer Chemicals methodology is a comprehensive chemical hazard

assessment that evaluates a substance against 18 human and environmental health endpoints.

[14][15] The assessment process involves a thorough review of scientific literature,

toxicological databases, and, where necessary, data from analogous chemicals and predictive

models.[14][15] Each endpoint is assigned a hazard level (e.g., Very High, High, Moderate,

Low, Very Low), and based on the overall hazard profile, the chemical is assigned a

Benchmark score from 1 to 4.[16]

Benchmark 1: Chemicals to be avoided.

Benchmark 2: Use but search for safer substitutes.

Benchmark 3: Use but still opportunity for improvement.

Benchmark 4: Prefer - safer chemical.

A detailed description of the GreenScreen® methodology and hazard assessment guidance is

publicly available from Clean Production Action.[15][17]

Visualizing the GreenScreen® Process and
Comparative Logic
To better understand the GreenScreen® assessment process and the logic of this comparative

guide, the following diagrams are provided.
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Data Collection & Analysis

Benchmarking

Collect Data on 18 Hazard Endpoints
(Experimental, Modeled, Analog)

Assess Hazard Level for Each Endpoint
(Very High, High, Moderate, Low, Very Low) Sufficient Data?

Apply GreenScreen Benchmark Criteria
Yes

Benchmark U
(Unspecified due to insufficient data)

No

Assign Benchmark Score
(BM-1, BM-2, BM-3, BM-4, or U)

Potential Alternatives

Erucyl Alcohol
(Significant Data Gaps)

Comparative Hazard Analysis
(Based on available data for 18 endpoints)

Cetyl Alcohol
(More Data Available)

Stearyl Alcohol
(More Data Available)

Oleyl Alcohol
(More Data Available)

Informed Decision on Safer Alternative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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